Cas no 51814-53-0 (L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester)

L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester structure
51814-53-0 structure
Product Name:L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester
CAS No:51814-53-0
MF:C10H19NO4
MW:217.26216340065
CID:361315
PubChem ID:11806130
Update Time:2025-04-19

L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester
    • γ-(p-Anisidino)-buttersaeureethylester
    • MFCD24391908
    • SCHEMBL15663302
    • E83198
    • 51814-53-0
    • (S)-Ethyl 2-((t-butoxycarbonyl)amino) propanoate
    • (S)-ETHYL 2-((TERT-BUTOXYCARBONYL)AMINO) PROPANOATE
    • Inchi: 1S/C10H19NO4/c1-6-14-8(12)7(2)11-9(13)15-10(3,4)5/h7H,6H2,1-5H3,(H,11,13)/t7-/m0/s1
    • InChI Key: ZFNFXIVKGTXSMW-ZETCQYMHSA-N
    • SMILES: O(C(N[C@H](C(=O)OCC)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 217.13100
  • Monoisotopic Mass: 217.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 64.63000
  • LogP: 1.85360

L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester Related Literature

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.